Cas no 25357-91-9 (9,10-Anthracenedione, 1,5-dihydroxy-2,6-bis(hydroxymethyl)-)

• Product Name: 9,10-Anthracenedione, 1,5-dihydroxy-2,6-bis(hydroxymethyl)-
• CAS No: 25357-91-9
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1425326
• PubChem ID: 15620928
• Update Time: 2025-04-20

9,10-Anthracenedione, 1,5-dihydroxy-2,6-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,5-dihydroxy-2,6-bis(hydroxymethyl)-
• 1,5-dihydroxy-2,6-bis(hydroxymethyl)anthracene-9,10-dione
• DTXSID80575903
• SCHEMBL11299000
• 25357-91-9

• Inchi： 1S/C16H12O6/c17-5-7-1-3-9-11(13(7)19)16(22)10-4-2-8(6-18)14(20)12(10)15(9)21/h1-4,17-20H,5-6H2
• InChI Key： SCBDSCFSYIFNAB-UHFFFAOYSA-N
• SMILES： OC1=C(CO)C=CC2C(C3C(=C(CO)C=CC=3C(C=21)=O)O)=O

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06